Cas no 750586-55-1 (tert-butyl 5-acetylthiophen-2-ylcarbamate)

tert-butyl 5-acetylthiophen-2-ylcarbamate structure
750586-55-1 structure
Product Name:tert-butyl 5-acetylthiophen-2-ylcarbamate
CAS No:750586-55-1
MF:C11H15NO3S
MW:241.306701898575
CID:2110653
PubChem ID:21585766
Update Time:2025-04-21

tert-butyl 5-acetylthiophen-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 5-acetylthiophen-2-ylcarbamate
    • SCHEMBL13983816
    • 750586-55-1
    • tert-Butyl (5-acetylthiophen-2-yl)carbamate
    • DA-41446
    • InChI=1/C11H15NO3S/c1-7(13)8-5-6-9(16-8)12-10(14)15-11(2,3)4/h5-6H,1-4H3,(H,12,14)
    • JZEAGNJNGJWVOA-UHFFFAOYSA-
    • Inchi: 1S/C11H15NO3S/c1-7(13)8-5-6-9(16-8)12-10(14)15-11(2,3)4/h5-6H,1-4H3,(H,12,14)
    • InChI Key: JZEAGNJNGJWVOA-UHFFFAOYSA-N
    • SMILES: S1C(C(C)=O)=CC=C1NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 241.07726451Da
  • Monoisotopic Mass: 241.07726451Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 83.6Ų
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